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Introduction
(2S)-2-Fluoro-4-methylpentanoic acid is a chiral fluorinated carboxylic acid of increasing

interest in pharmaceutical development. The introduction of fluorine can significantly alter a

molecule's metabolic stability, lipophilicity, and binding affinity, making it a valuable moiety in

drug design.[1] Accurate and precise quantification of the specific (2S)-enantiomer is critical for

pharmacokinetic, toxicokinetic, and efficacy studies, as different enantiomers of a chiral drug

can exhibit distinct pharmacological and toxicological profiles.

This application note presents two robust and validated analytical methods for the

quantification of (2S)-2-Fluoro-4-methylpentanoic acid in biological matrices: a chiral High-

Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for routine

analysis and a highly sensitive Liquid Chromatography with tandem Mass Spectrometry (LC-

MS/MS) method for applications requiring lower detection limits. Both methods are designed to

be self-validating, adhering to the principles outlined in the ICH Q2(R2) and FDA guidelines for

bioanalytical method validation.[2][3][4][5][6][7][8][9][10][11]
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Method 1: Chiral HPLC-UV for Enantioselective
Quantification
This method provides a reliable approach for the separation and quantification of the (2S)-

enantiomer from its (2R)-counterpart, which is crucial for controlling the stereochemical purity

of the active pharmaceutical ingredient (API).

Rationale for Method Selection
Direct chiral separation is often preferred to avoid complex derivatization steps that can

introduce variability.[12] A polysaccharide-based chiral stationary phase (CSP) is selected for

its broad applicability in separating chiral molecules, including those with a single stereocenter.

[13][14] UV detection is a cost-effective and robust technique suitable for the concentration

levels expected in drug substance and formulation analysis.
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Sample Preparation

Chiral HPLC-UV Analysis

Data Analysis

Accurately weigh sample

Dissolve in mobile phase

Filter through 0.45 µm syringe filter

Inject sample onto HPLC system

Isocratic elution on Chiralpak AD-H column

UV detection at 210 nm

Integrate peak areas

Quantify using external standard calibration

Click to download full resolution via product page

Caption: Workflow for Chiral HPLC-UV Analysis.
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Protocol: Chiral HPLC-UV
1. Materials and Reagents:

(2S)-2-Fluoro-4-methylpentanoic acid reference standard

(2R)-2-Fluoro-4-methylpentanoic acid reference standard

Hexane (HPLC grade)

Isopropanol (IPA) (HPLC grade)

Trifluoroacetic acid (TFA) (HPLC grade)

2. Instrumentation:

HPLC system with a quaternary pump, autosampler, and UV detector

Chiral Stationary Phase: Chiralpak AD-H, 5 µm, 4.6 x 250 mm

3. Chromatographic Conditions:

Mobile Phase: Hexane:IPA:TFA (95:5:0.1, v/v/v)

Flow Rate: 1.0 mL/min

Column Temperature: 25°C

Detection Wavelength: 210 nm

Injection Volume: 10 µL

4. Standard and Sample Preparation:

Stock Solution (1 mg/mL): Accurately weigh 10 mg of (2S)-2-Fluoro-4-methylpentanoic
acid reference standard and dissolve in 10 mL of mobile phase.

Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock

solution with the mobile phase to cover the desired concentration range (e.g., 1-100 µg/mL).
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Sample Preparation: Accurately weigh the sample, dissolve in the mobile phase to a final

concentration within the calibration range, and filter through a 0.45 µm syringe filter before

injection.

5. Validation Parameters:

The method should be validated according to ICH Q2(R2) guidelines.[2][3][9]

Parameter Specification

Specificity
Baseline resolution of (2S) and (2R)

enantiomers

Linearity R² ≥ 0.999 over the concentration range

Accuracy 98.0% - 102.0% recovery

Precision (RSD)
≤ 2.0% for repeatability and intermediate

precision

Limit of Quantification (LOQ) Signal-to-noise ratio ≥ 10

Robustness
Insensitive to minor changes in mobile phase

composition and flow rate

Method 2: LC-MS/MS for High-Sensitivity
Quantification in Biological Matrices
This method is ideal for quantifying (2S)-2-Fluoro-4-methylpentanoic acid in complex

biological matrices such as plasma or urine, where high sensitivity and selectivity are

paramount.

Rationale for Method Selection
LC-MS/MS offers superior sensitivity and selectivity compared to HPLC-UV, making it the gold

standard for bioanalytical studies.[5][15] A reversed-phase chromatographic separation is

employed for compatibility with the electrospray ionization (ESI) source. Tandem mass

spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode ensures high selectivity by

monitoring a specific precursor-to-product ion transition.
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Experimental Workflow

Sample Preparation (Plasma)

LC-MS/MS Analysis

Data Analysis

Spike plasma with analyte and Internal Standard (IS)

Protein precipitation with acetonitrile

Centrifuge and collect supernatant

Evaporate and reconstitute in mobile phase

Inject sample onto LC-MS/MS system

Reversed-phase C18 separation

ESI(-) ionization

MRM detection

Integrate peak areas (Analyte/IS ratio)

Quantify using calibration curve
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Caption: Workflow for LC-MS/MS Bioanalysis.

Protocol: LC-MS/MS
1. Materials and Reagents:

(2S)-2-Fluoro-4-methylpentanoic acid reference standard

Isotopically labeled internal standard (e.g., (2S)-2-Fluoro-4-methylpentanoic-d3 acid)

Water (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Control biological matrix (e.g., human plasma)

2. Instrumentation:

LC-MS/MS system (e.g., Triple Quadrupole) with an ESI source

Reversed-phase column (e.g., C18, 2.1 x 50 mm, 1.8 µm)

3. LC-MS/MS Conditions:

Mobile Phase A: Water with 0.1% Formic Acid

Mobile Phase B: Acetonitrile with 0.1% Formic Acid

Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, then re-equilibrate

Flow Rate: 0.4 mL/min

Column Temperature: 40°C

Ionization Mode: ESI Negative

MRM Transitions:
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(2S)-2-Fluoro-4-methylpentanoic acid: Q1 (m/z 133.1) -> Q3 (e.g., m/z 89.1 [M-CO2-

H]⁻)

Internal Standard: Q1 (m/z 136.1) -> Q3 (e.g., m/z 92.1) (Note: MRM transitions should be

optimized by direct infusion of the analyte and internal standard.)

4. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample, add 10 µL of internal standard solution.

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex for 1 minute and centrifuge at 14,000 rpm for 10 minutes.

Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

Reconstitute the residue in 100 µL of the initial mobile phase.

5. Validation Parameters:

The method should be validated according to FDA guidelines for bioanalytical method

validation.[5][6][8][10][11]
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Parameter Specification

Selectivity
No significant interfering peaks at the retention

time of the analyte and IS in blank matrix

Linearity R² ≥ 0.99 over the concentration range

Accuracy
Mean accuracy within ±15% of nominal values

(±20% at LLOQ)

Precision (RSD)
Within-run and between-run precision ≤ 15% (≤

20% at LLOQ)

Lower Limit of Quantification (LLOQ)
Analyte response at least 5 times the response

of a blank sample.[5]

Matrix Effect & Recovery Consistent and reproducible

Stability
Analyte stable under various storage and

handling conditions

Gas Chromatography (GC) Considerations
While LC-based methods are presented as primary, Gas Chromatography (GC) can also be a

viable technique, particularly for volatile compounds or when universal detection (e.g., Flame

Ionization Detector - FID) is desired. However, due to the polarity and low volatility of carboxylic

acids, derivatization is typically required.[16][17][18][19]

Common derivatization strategies include:

Esterification: Conversion to methyl or other alkyl esters using reagents like methanolic HCl

or BF3-methanol.[16][20]

Silylation: Formation of trimethylsilyl (TMS) derivatives using reagents like N,O-

Bis(trimethylsilyl)trifluoroacetamide (BSTFA).[18][21]

For chiral GC separation of the derivatized analyte, a cyclodextrin-based chiral stationary

phase would be appropriate.[22]
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Conclusion
The choice of analytical method for the quantification of (2S)-2-Fluoro-4-methylpentanoic
acid depends on the specific requirements of the analysis. The chiral HPLC-UV method is well-

suited for routine quality control and enantiomeric purity assessment of the drug substance. For

bioanalytical applications requiring high sensitivity and selectivity, the LC-MS/MS method

provides a robust and reliable solution. Both methods, when properly validated, will yield

accurate and precise data to support drug development programs.

References
Acids: Derivatization for GC Analysis. (n.d.). In Encyclopedia of Chromatography. Taylor &
Francis.

National Center for Biotechnology Information. (n.d.). 2-Fluoro-4-methylpentanoic acid.

PubChem. Retrieved from [Link]

Schultz, M. M., Higgins, C. P., Huset, C. A., Christianson, J. M., Richards, J. H., & Field, J. A.

(2006). Quantitative Determination of Fluorinated Alkyl Substances by Large-Volume-

Injection LC/MS/MS—Characterization of Municipal Wastewaters. Environmental Science &

Technology, 40(22), 7004–7011. Retrieved from [Link]

Viškelis, J., & Viškelis, P. (2008). Gas chromatographic determination of some carboxylic

acids: comparison between solution and headspace analysis. Chemija, 19(3-4), 36-41.

Retrieved from [Link]

European Medicines Agency. (2023). ICH Q2(R2) Validation of analytical procedures.

Retrieved from [Link]

International Council for Harmonisation of Technical Requirements for Pharmaceuticals for

Human Use. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1).

Retrieved from [Link]

LCGC International. (2025, January 29). Detecting Fluorinated Residuals Using Liquid

Chromatography–High-Resolution Mass Spectrometry. Retrieved from [Link]

Ares, A. M., Bernal, J., Janvier, A., & Toribio, L. (2022). Chiral and achiral separation of ten

flavanones using supercritical fluid chromatography. Application to bee pollen analysis.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/product/b598846/docs?utm_src=pdf-body#application-note-quantitative-analysis-of-2s-2-fluoro-4-methylpentanoic-acid
https://www.benchchem.com/product/b598846/docs?utm_src=pdf-body#application-note-quantitative-analysis-of-2s-2-fluoro-4-methylpentanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/256877
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2593202/
https://www.lmaleidykla.lt/ojs/index.php/chemija/article/view/1297
https://www.ema.europa.eu/en/documents/scientific-guideline/ich-q2r2-validation-analytical-procedures-scientific-guideline_en.pdf
https://database.ich.org/sites/default/files/Q2_R1__Guideline.pdf
https://www.chromatographyonline.com/view/detecting-fluorinated-residuals-using-liquid-chromatography-high-resolution-mass-spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598846?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Journal of Chromatography A, 1685, 463604. Retrieved from [Link]

Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Retrieved from [Link]

AMSbio. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained.

Retrieved from [Link]

ResolveMass Laboratories Inc. (2025, December 26). Essential FDA Guidelines for

Bioanalytical Method Validation. Retrieved from [Link]

Whelpton, R., & Strang, D. (1988). Chiral high-performance liquid chromatographic studies

of 2-(4-chloro-2-methylphenoxy)propanoic acid. Journal of Chromatography A, 436(2), 315-

320. Retrieved from [Link]

Ofman, R., & Lütjohann, D. (2014). Rapid quantification of fatty acids in plant oils and

biological samples by LC-MS. Analytical and Bioanalytical Chemistry, 406(20), 4935-4944.

Retrieved from [Link]

Hájková, K., Pulkrabová, J., Schůrek, J., & Poustka, J. (2015). Investigating

isomers/enantiomers of perfluorooctanoic acid in river water by gas chromatography–mass

spectrometry with chiral derivatization. Environmental Science and Pollution Research,

22(12), 9136-9145. Retrieved from [Link]

Viškelis, J., & Viškelis, P. (2008). Gas chromatographic determination of some carboxylic

acids: comparison between solution and headspace analysis. Chemija, 19(3-4), 36-41.

Retrieved from [Link]

U.S. Food and Drug Administration. (2023). FDA Guidance for Industry on Bioanalytical

Method Validation (BMV) for Biomarkers. Retrieved from [Link]

Lab Manager. (2025, September 19). ICH and FDA Guidelines for Analytical Method

Validation. Retrieved from [Link]

Shimadzu. (2015). Rapid Quantification of Perfluorinated Compounds in Drinking and

Surface Water Using LC-MS/MS. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://uvadoc.uva.es/bitstream/handle/10324/54728/Chiral-achiral-separation-ten-flavanones.pdf?sequence=1&isAllowed=y
https://www.restek.com/globalassets/pdfs/literature/59889.pdf
https://www.amsbiopharma.com/blog/ich-guidelines-analytical-method-validation/
https://resolvemass.ca/essential-fda-guidelines-for-bioanalytical-method-validation/
https://pubmed.ncbi.nlm.nih.gov/3417937/
https://www.researchgate.net/publication/262593674_Rapid_quantification_of_fatty_acids_in_plant_oils_and_biological_samples_by_LC-MS
https://www.researchgate.net/publication/273767228_Investigating_isomersenantiomers_of_perfluorooctanoic_acid_in_river_water_by_gas_chromatography-mass_spectrometry_with_chiral_derivatization
https://www.scispace.com/paper/viskelis-viskelis-2008-gas-chromatographic-determination-of-some-carboxylic-acids-comparison-between-solution-and-headspace-analysis
https://www.fda.gov/media/168493/download
https://www.labmanager.com/big-picture/analytical-method-validation-and-guidelines-25010
https://www.shimadzu.com/an/literature/hplc/jpo215041.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598846?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wang, Y., et al. (2021). A liquid chromatography-mass spectrometry workflow for in-depth

quantitation of fatty acid double bond location isomers. Journal of Lipid Research, 62,

100096. Retrieved from [Link]

U.S. Food and Drug Administration. (2020, July 6). Bioanalytical Method Validation: History,

Process, and Regulatory Perspectives. YouTube. Retrieved from [Link]

International Council for Harmonisation of Technical Requirements for Pharmaceuticals for

Human Use. (2023). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

Agency for Toxic Substances and Disease Registry. (2010). Analytical Methods. In

Toxicological Profile for 2-Butoxyethanol and 2-Butoxyethanol Acetate. Retrieved from [Link]

Wawrzyniak, P., et al. (2023). Suzetrigine, a NaV1.8 Inhibitor as a Novel Approach for Pain

Therapy—A Medicinal and Chemical Drug Profile. Pharmaceuticals, 16(5), 749. Retrieved

from [Link]

Slideshare. (n.d.). USFDA guidelines for bioanalytical method validation. Retrieved from

[Link]

U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for

Industry. Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). (R)-2-fluoro-4-methylpentanoic acid.

PubChem. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Suzetrigine, a NaV1.8 Inhibitor as a Novel Approach for Pain Therapy—A Medicinal and
Chemical Drug Profile | MDPI [mdpi.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8408018/
https://www.youtube.com/watch?v=3Qy_a_e7-sA
https://database.ich.org/sites/default/files/ICH_Q2-R2_Guideline_Step4_2023_1130.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp118-c6.pdf
https://www.mdpi.com/1424-8247/16/5/749
https://www.slideshare.net/mobile/prashantshakyawar/usfda-guidelines-for-bioanalytical-method-validation
https://www.fda.gov/files/drugs/published/Bioanalytical-Method-Validation-Guidance-for-Industry.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/71299645
https://www.benchchem.com/product/b598846?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1420-3049/31/2/358
https://www.mdpi.com/1420-3049/31/2/358
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598846?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines
Agency (EMA) [ema.europa.eu]

3. database.ich.org [database.ich.org]

4. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma
[amsbiopharma.com]

5. resolvemass.ca [resolvemass.ca]

6. labs.iqvia.com [labs.iqvia.com]

7. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]

8. youtube.com [youtube.com]

9. database.ich.org [database.ich.org]

10. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]

11. academy.gmp-compliance.org [academy.gmp-compliance.org]

12. Chiral high-performance liquid chromatographic studies of 2-(4-chloro-2-
methylphenoxy)propanoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

13. uvadoc.uva.es [uvadoc.uva.es]

14. Chiral Chromatography Frequently Asked Questions [sigmaaldrich.com]

15. chromatographyonline.com [chromatographyonline.com]

16. diverdi.colostate.edu [diverdi.colostate.edu]

17. Gas chromatographic determination of some carboxylic acids: comparison between
solution and headspace analysis [lmaleidykla.lt]

18. scispace.com [scispace.com]

19. atsdr.cdc.gov [atsdr.cdc.gov]

20. gcms.cz [gcms.cz]

21. 衍生化试剂气相色谱(GC)应用 [sigmaaldrich.com]

22. gcms.cz [gcms.cz]

To cite this document: BenchChem. [Application Note: Quantitative Analysis of (2S)-2-Fluoro-
4-methylpentanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b598846/docs#application-note-quantitative-analysis-
of-2s-2-fluoro-4-methylpentanoic-acid]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 14 Tech Support

https://www.ema.europa.eu/en/ich-q2r2-validation-analytical-procedures-scientific-guideline
https://www.ema.europa.eu/en/ich-q2r2-validation-analytical-procedures-scientific-guideline
https://database.ich.org/sites/default/files/Q2%28R1%29%20Guideline.pdf
https://amsbiopharma.com/ich-guidelines-analytical-method/
https://amsbiopharma.com/ich-guidelines-analytical-method/
https://resolvemass.ca/bioanalytical-method-validation/
https://labs.iqvia.com/blog/fda-guidance-bioanalytical-method-validation-biomarkers
https://www.labmanager.com/ich-and-fda-guidelines-for-analytical-method-validation-34252
https://www.youtube.com/watch?v=epqGTKus8oM
https://database.ich.org/sites/default/files/ICH_Q2(R2)_Guideline_2023_1130.pdf
https://www.slideshare.net/slideshow/usfda-guidelines-for-bioanalytical-method-validation/131344310
https://academy.gmp-compliance.org/guidemgr/files/ucm368107.pdf
https://pubmed.ncbi.nlm.nih.gov/3624369/
https://pubmed.ncbi.nlm.nih.gov/3624369/
https://uvadoc.uva.es/bitstream/handle/10324/56793/Chiral-achiral-separation-ten-flavanones.pdf?sequence=1&isAllowed=y
https://www.sigmaaldrich.com/JP/ja/technical-documents/technical-article/analytical-chemistry/purification/faq
https://www.chromatographyonline.com/view/detecting-fluorinated-residuals-using-liquid-chromatography-high-resolution-mass-spectrometry
https://diverdi.colostate.edu/C442/references/analysis/derivitization/derivatization%20for%20GC%20%20-%20encyc_of_chroma.pdf
https://lmaleidykla.lt/ojs/index.php/chemija/article/download/4100/2989?inline=1
https://lmaleidykla.lt/ojs/index.php/chemija/article/download/4100/2989?inline=1
https://scispace.com/pdf/gas-chromatographic-determination-of-some-carboxylic-acids-53603hre69.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp118-c6.pdf
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/application::paper.paper/t196909.pdf
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/analytical-chemistry/gas-chromatography/the-use-of-derivatization
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/e8cc224389284d48bbd2e2652527dd95/59889.pdf
https://www.benchchem.com/product/b598846/docs#application-note-quantitative-analysis-of-2s-2-fluoro-4-methylpentanoic-acid
https://www.benchchem.com/product/b598846/docs#application-note-quantitative-analysis-of-2s-2-fluoro-4-methylpentanoic-acid
https://www.benchchem.com/product/b598846/docs#application-note-quantitative-analysis-of-2s-2-fluoro-4-methylpentanoic-acid
https://www.benchchem.com/product/b598846/docs#application-note-quantitative-analysis-of-2s-2-fluoro-4-methylpentanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598846?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 14 Tech Support

https://www.benchchem.com/product/b598846?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598846?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

